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Compound of Interest

Compound Name: Maesol

Cat. No.: B1675900

For Researchers, Scientists, and Drug Development Professionals
Introduction

Maesol is a naturally occurring neoflavonoid compound isolated from plants such as Mesua
ferrea.[1] It is recognized for its significant biological activities, including potent antioxidant,
anti-inflammatory, and immunomodulatory properties.[1] Research has indicated that Maesol
can suppress the replication of HIV-1 by inhibiting TNFa-induced transcriptional activity through
the Nuclear Factor-kappaB (NF-kB) pathway.[1] Specifically, its mechanism involves the
inhibition of phosphorylation and transcriptional activity of the NF-kB p65 subunit.[1]

This document provides detailed protocols for the preparation of Maesol stock solutions for use
in various research applications. Adherence to these protocols is crucial for ensuring the
accuracy and reproducibility of experimental results.

Note on Chemical Identity: The term "Maesol" may also refer to a dimeric phenol isolated from
Maesa montana and Maesa indica, which has a different chemical structure.[2] The protocols
and data presented in this document pertain specifically to the neoflavonoid Maesol (also
referred to as Mesuol) with CAS Number 16981-20-7.[1] Researchers should verify the specific
compound they are working with.

Data Presentation

The following tables summarize the key quantitative data for Maesol.
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Table 1: Chemical and Physical Properties of Maesol[1]

Property Value

5,7-dihydroxy-8-(3-methylbut-2-enyl)-6-(2-

methylpropanoyl)-4-phenylchromen-2-one

Chemical Name

Molecular Formula C24H2405
Molecular Weight 392.5 g/mol
CAS Number 16981-20-7
Appearance Yellow powder
Purity >99% (HPLC)

Table 2: Solubility Profile of Maesol

Solvent Solubility Reference

DMSO Soluble [1]

Table 3: Storage Conditions

Storage .
Form Duration Reference
Temperature
Powder -20°C (desiccated) 3 years [1]
4°C 2 years [1]
Stock Solution (in
-20°C Long term (months) [2]
DMSO)
Short term (days to
4°C [2]

weeks)

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1675900?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Preparation_of_Mesuol_Stock_Solutions.pdf
https://www.benchchem.com/product/b1675900?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Preparation_of_Mesuol_Stock_Solutions.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Preparation_of_Mesuol_Stock_Solutions.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Preparation_of_Mesuol_Stock_Solutions.pdf
https://www.medkoo.com/products/30696
https://www.medkoo.com/products/30696
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Protocol 1: Preparation of a 10 mM Maesol Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of Maesol in
Dimethyl Sulfoxide (DMSO).

Materials:

o Maesol powder (CAS: 16981-20-7)[1]

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

e Analytical balance

» Sterile microcentrifuge tubes or cryovials

o \ortex mixer

o Calibrated pipettes and sterile tips

Methodology:

Preparation: Before opening, allow the vial of Maesol powder to equilibrate to room
temperature for at least one hour to prevent condensation.[1]

e Weighing: Carefully weigh the desired amount of Maesol powder in a sterile microcentrifuge
tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.925 mg of
Maesol.

e Dissolution: Add the calculated volume of sterile DMSO to the Maesol powder. For a 10 mM
stock solution, if you weighed 3.925 mg of Maesol, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the Maesol powder is completely dissolved.[3]
Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.[3]

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile cryovials.[3]
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o Storage: Store the aliquots at -20°C for long-term storage or at 4°C for short-term use.[2]
Protect from light.[3]

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

This protocol describes the dilution of the 10 mM Maesol stock solution to a final working
concentration in cell culture medium.

Materials:

e 10 mM Maesol stock solution in DMSO (from Protocol 1)

» Sterile, pre-warmed (37°C) cell culture medium

 Sterile conical tubes and pipettes

Methodology:

e Thawing: Thaw a single aliquot of the 10 mM Maesol stock solution at room temperature.[1]

« Dilution Calculation: Determine the volume of the stock solution needed to achieve the
desired final concentration in your experiment. For example, to prepare 1 mL of a 10 uM
working solution, you will need to perform a 1:1000 dilution of the 10 mM stock solution.

 Dilution: Add the calculated volume of the Maesol stock solution to the pre-warmed cell
culture medium. For the example above, add 1 pL of the 10 mM Maesol stock solution to
999 pL of medium.[1]

o Important: To prevent precipitation of the compound, gently swirl the conical tube
containing the warm medium while adding the stock solution.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution
is not toxic to the cells. A final DMSO concentration of 0.1% is generally well-tolerated by
most cell lines.[4]

» Vehicle Control: Always include a vehicle control in your experimental design. This control
should contain the same final concentration of DMSO as the Maesol-treated samples.
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» Application: Use the freshly prepared working solution immediately for your cell-based

assays.[1]
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Caption: Workflow for Maesol stock and working solution preparation.
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Caption: Maesol's inhibitory effect on the NF-kB signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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